Cas no 649701-41-7 (2-chloro-N-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)acetamide)

2-Chloro-N-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)acetamide is a specialized organic compound featuring a pyrazole core substituted with cyclopropyl and phenyl groups, further functionalized by a chloroacetamide moiety. Its molecular structure makes it a valuable intermediate in synthetic chemistry, particularly for the development of agrochemicals and pharmaceuticals. The presence of reactive sites, such as the chloroacetamide group, allows for further derivatization, enabling the synthesis of more complex molecules. The cyclopropyl and phenyl substituents contribute to its steric and electronic properties, influencing reactivity and binding affinity. This compound is typically used in research settings for exploring structure-activity relationships in drug discovery or crop protection applications. Proper handling and storage are required due to its potential reactivity.
2-chloro-N-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)acetamide structure
649701-41-7 structure
Product Name:2-chloro-N-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)acetamide
CAS No:649701-41-7
MF:C14H14ClN3O
MW:275.733461856842
MDL:MFCD00105029
CID:500222
PubChem ID:2778369
Update Time:2025-06-09

2-chloro-N-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-chloro-N-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)-
    • 2-CHLORO-N-(3-CYCLOPROPYL-1-PHENYL-1H-PYRAZOL-5-YL)ACETAMIDE
    • 2-chloro-N-(5-cyclopropyl-2-phenylpyrazol-3-yl)acetamide
    • N1-(3-CYCLOPROPYL-1-PHENYL-1H-PYRAZOL-5-YL)-2-CHLOROACETAMIDE
    • DTXSID10380885
    • CS-0244937
    • FT-0729510
    • 649701-41-7
    • EN300-29695
    • UPCMLD0ENAT5988976:001
    • MFCD00105029
    • AKOS001450375
    • Z285575588
    • 2-chloro-N-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)acetamide
    • MDL： MFCD00105029
    • Inchi： 1S/C14H14ClN3O/c15-9-14(19)16-13-8-12(10-6-7-10)17-18(13)11-4-2-1-3-5-11/h1-5,8,10H,6-7,9H2,(H,16,19)
    • InChI Key： LUHGBZCKARJBRO-UHFFFAOYSA-N
    • SMILES： ClCC(NC1=CC(C2CC2)=NN1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 275.08300
  • Monoisotopic Mass: 275.0825398g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • PSA: 46.92000
  • LogP: 3.00000

2-chloro-N-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)acetamide Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-chloro-N-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-29695-0.05g
2-chloro-N-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)acetamide
 649701-41-7 95.0%
0.05g
 $76.0 2025-03-19
Enamine
EN300-29695-0.1g
2-chloro-N-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)acetamide
 649701-41-7 95.0%
0.1g
 $113.0 2025-03-19
Enamine
EN300-29695-0.25g
2-chloro-N-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)acetamide
 649701-41-7 95.0%
0.25g
 $162.0 2025-03-19
Enamine
EN300-29695-0.5g
2-chloro-N-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)acetamide
 649701-41-7 95.0%
0.5g
 $310.0 2025-03-19
Enamine
EN300-29695-1.0g
2-chloro-N-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)acetamide
 649701-41-7 95.0%
1.0g
 $414.0 2025-03-19
Enamine
EN300-29695-2.5g
2-chloro-N-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)acetamide
 649701-41-7 95.0%
2.5g
 $810.0 2025-03-19
Enamine
EN300-29695-5.0g
2-chloro-N-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)acetamide
 649701-41-7 95.0%
5.0g
 $1199.0 2025-03-19
Enamine
EN300-29695-10.0g
2-chloro-N-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)acetamide
 649701-41-7 95.0%
10.0g
 $1778.0 2025-03-19
Enamine
EN300-29695-1g
2-chloro-N-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)acetamide
 649701-41-7 98%
1g
 $414.0 2023-09-06
Enamine
EN300-29695-5g
2-chloro-N-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)acetamide
 649701-41-7 98%
5g
 $1199.0 2023-09-06

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